(2S)-2-Pyridin-3-ylpiperidine-1-carbaldehyde

• IUPAC Name: (2S)-2-pyridin-3-ylpiperidine-1-carbaldehyde
• InChI: InChI=1S/C11H14N2O/c14-9-13-7-2-1-5-11(13)10-4-3-6-12-8-10/h3-4,6,8-9,11H,1-2,5,7H2/t11-/m0/s1
• InChI Key: HEJKNKZUBYMUCI-NSHDSACASA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)C=O
• Isomeric SMILES: C1CCN([C@@H](C1)C2=CN=CC=C2)C=O
• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• CAS RN: 71635-28-4

Description

(2S)-2-Pyridin-3-ylpiperidine-1-carbaldehyde (2S-2PPC) is an important organic compound used in the synthesis of many pharmaceutical and agrochemical compounds. It is a versatile building block for organic synthesis, and its unique reactivity and structural features make it useful for a variety of applications.

Scientific Research Applications

Atom Transfer Radical Polymerization

One of the applications involves the use of 2-pyridinecarbaldehyde imines, related to "(2S)-2-Pyridin-3-ylpiperidine-1-carbaldehyde," in atom transfer radical polymerization. These imines serve as ligands in conjunction with copper(I) bromides and alkyl bromides, offering a simple preparation route and versatility in electron donating and withdrawing capabilities. This approach facilitates the production of soluble Cu(I) species and homogeneous reactions (Haddleton et al., 1997).

Synthesis and Characterization of Metal Complexes

Another research avenue explores the synthesis and characterization of novel metal complexes involving derivatives of "(2S)-2-Pyridin-3-ylpiperidine-1-carbaldehyde." For instance, the synthesis of a cadmium chloride complex containing an imidazo[1,5-a]pyridine derivative has been documented. This complex was characterized by various spectroscopic methods and single-crystal X-ray diffraction, highlighting its distinct coordination bond lengths and angles, and incorporating water molecules in the crystal network (Hakimi et al., 2012).

Catalytic and Coordination Chemistry

Further studies have demonstrated the catalytic and coordination chemistry capabilities of "(2S)-2-Pyridin-3-ylpiperidine-1-carbaldehyde" derivatives. Research has shown their utility in the synthesis of α-formylated N-heterocycles and their 1,1-diacetates, involving oxidative ring contraction of inactivated cyclic amines. This method represents a novel route for regioselective C(sp3)-H bond functionalization and C(sp3)-N bond activation, using copper salt and oxygen (Wang et al., 2018).

Selective Reagent for Metal Ions

Additionally, pyridine-2-carbaldehyde 2-hydroxybenzoylhydrazone, a compound related to "(2S)-2-Pyridin-3-ylpiperidine-1-carbaldehyde," has been used as a selective reagent for the extraction and spectrophotometric determination of iron(II). This method offers high selectivity for trace amounts of iron in various samples, including industrial wastewater and non-ferrous materials (Gallego et al., 1979).